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Compound of Interest

Compound Name:
4,7-dimethoxy-1H-indole-2-

carbohydrazide

CAS No.: 1134334-82-9

Cat. No.: B3025290

Get Quote

Executive Summary & Scope
Indole-2-carbohydrazide derivatives are a privileged scaffold in medicinal chemistry, currently

investigated for potent anticancer (tubulin polymerization inhibition), antimicrobial, and anti-

inflammatory properties.

Because these are often novel chemical entities (NCEs) lacking established commercial safety

data, researchers cannot rely on off-the-shelf SDS documents. This guide provides a predictive

safety framework and a master SDS architecture. It synthesizes established hazard data from

the parent indole core and the reactive hydrazide moiety to generate a robust safety protocol

for laboratory handling.

Molecular Hazard Profiling (The "Why")
To construct a valid SDS, we must deconstruct the molecule into its pharmacophores. The

toxicity of indole-2-carbohydrazide derivatives is a sum of their parts and their metabolic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3025290#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


potential.

Pharmacophore Hazard Contribution Mechanism of Action

Indole Core Irritant (Skin/Eye)

Intercalation, membrane

interaction. Generally low

acute toxicity but high

lipophilicity facilitates dermal

absorption.

Hydrazide Linker (

)
Sensitizer / Mutagen

Metabolic hydrolysis can

release hydrazine species.

Hydrazides are known skin

sensitizers (H317) and

potential MAO inhibitors.

Substituents (R-Groups) Variable Toxicity

Halogens (Cl, Br) increase

lipophilicity and bio-

accumulation. Nitro groups (

) increase mutagenic potential.

Critical Insight: The primary safety risk during synthesis and initial handling is residual

hydrazine hydrate, a potent carcinogen and hepatotoxin used to generate the hydrazide.

Master SDS Template: Indole-2-Carbohydrazide
Derivatives
Use this data structure to populate your Laboratory Information Management System (LIMS) or

local safety records.

Section 1: Identification
Chemical Name: Indole-2-carbohydrazide (and substituted derivatives).[1][2][3][4]

Common Synonyms: 1H-Indole-2-carboxylic acid hydrazide; 2-Indolyl carbohydrazide.
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Recommended Use: Laboratory chemicals, synthesis of substances, R&D (Anticancer

screening).

Section 2: Hazard Identification (GHS Classification)
Rationale: Based on structural analogy to isoniazid and carbohydrazide.

Hazard Class Category
Hazard Statement
Code

Statement

Acute Tox. (Oral) 4 H302
Harmful if swallowed.

[5][6][7]

Skin Irrit. 2 H315
Causes skin irritation.

[5][6][8][9][10][11]

Eye Irrit. 2A H319
Causes serious eye

irritation.[6][9][10][11]

Skin Sens. 1 H317

May cause an allergic

skin reaction.[5][6][7]

[11][12]

Aquatic Acute 1 H400
Very toxic to aquatic

life.

Aquatic Chronic 1 H410

Very toxic to aquatic

life with long-lasting

effects.

Signal Word:WARNING

Section 3: Composition / Information on Ingredients
Purity: >95% (HPLC).

Impurity Alert: Must certify <0.1% free Hydrazine Hydrate (CAS 7803-57-8).

Note: If free hydrazine is detected >0.1%, the classification escalates to Carcinogen 1B

(H350).
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Experimental Protocols: Synthesis & Safety
Validation
The following workflow integrates safety controls directly into the synthesis method. This is a

self-validating protocol: you cannot proceed to the next step without confirming the hazard is

neutralized.

Protocol: Hydrazinolysis of Ethyl Indole-2-
Carboxylate[1][2][4][13]

Dissolution: Dissolve ethyl indole-2-carboxylate (1.0 eq) in absolute ethanol (10 mL/g).

Reagent Addition (Hazard Point): Add Hydrazine Hydrate (5.0 eq) dropwise.

Control: Perform in a fume hood. Use butyl rubber gloves (nitrile is permeable to

hydrazine).

Reflux: Heat to reflux for 4–6 hours.

Validation Step (The "Senior Scientist" Check):

Before cooling, take a 10 µL aliquot.

Perform TLC (System: CHCl3:MeOH 9:1).

Spray with p-Dimethylaminobenzaldehyde (Ehrlich’s Reagent).

Result: Product turns purple/pink. Free hydrazine turns yellow.

Action: If starting material remains, do NOT add more hydrazine without calculating the

excess.

Workup & Quenching:

Cool to room temperature. The product usually precipitates.

Filter the solid.
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Wash Step: Wash the cake with cold ethanol (2x) and then copious water.

Self-Validation: Test the filtrate washings with pH paper. If basic (pH > 8), hydrazine is still

present. Continue washing until neutral.

Visualization: Synthesis Safety Logic
The following diagram maps the synthesis flow against critical safety decision points.
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Start: Ethyl Indole-2-Carboxylate

Add Hydrazine Hydrate
(Carcinogen/Corrosive)
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(4-6 Hours)
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(Ehrlich's Reagent)

Incomplete

Wash Precipitate
(Ethanol + Water)
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Caption: Figure 1. Synthesis workflow with integrated safety checkpoints (TLC and pH

monitoring) to ensure removal of hydrazine residues.

Toxicological Predictions & First Aid
Because specific LD50 data may not exist for your specific derivative, rely on these class-

based predictions.

Acute Toxicity Profile[5][7][11]
Oral: Likely

mg/kg (Rat). Based on isoniazid (

mg/kg) and indole (

mg/kg), but derivatives are often more potent.

Mechanism: Hydrazides can deplete Vitamin B6 (pyridoxine), leading to seizures.

Antidote Strategy: In case of massive ingestion/exposure, Pyridoxine (Vitamin B6) is the

standard clinical countermeasure for hydrazide poisoning.

First Aid Measures
Inhalation: Remove to fresh air. If wheezing occurs (sensitization), seek medical attention

immediately.

Skin Contact: Wash with soap and water for 15 minutes.[8][13] Do not use organic solvents

(ethanol/DMSO) to clean skin, as they enhance absorption of the lipophilic indole.

Eye Contact: Flush for 15 minutes. Indole derivatives can crystallize on the cornea;

mechanical damage is possible.

Environmental Logic & Disposal
Indole derivatives are highly lipophilic (

) and toxic to aquatic life (tubulin inhibition affects algae and protozoa).
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Disposal Decision Tree

Waste Material Is it Solid or Liquid?

Solid Waste

Liquid Mother Liquor

High Temp Incineration
(Nitrogen oxides scrubbed)

Contains Free Hydrazine? Treat with Hypochlorite
(Destroys Hydrazine)

Yes
Neutral Organic Waste

No

Click to download full resolution via product page

Caption: Figure 2. Waste disposal decision logic focusing on the neutralization of hydrazine

residues before final incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3025290/docs?utm_src=pdf-body-img#technical-guide-safety-data-sheet-sds-architecture-for-indole-2-carbohydrazide-derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/Carbohydrazide
https://echa.europa.eu/substance-information/-/substanceinfo/100.005.584
https://pubmed.ncbi.nlm.nih.gov/31185422/
https://www.osha.gov/hazcom
https://www.benchchem.com/product/b3025290?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. (PDF) Synthesis and Biological Activity of Functionalized Indole-2- carboxylates, Triazino-
and Pyridazino-indoles [academia.edu]

2. researchgate.net [researchgate.net]

3. Synthesis and biological evaluation of indole-2-carbohydrazides and thiazolidinyl-indole-2-
carboxamides as potent tubulin polymerization inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - PMC
[pmc.ncbi.nlm.nih.gov]

5. aksci.com [aksci.com]

6. Carbohydrazide | CH6N4O | CID 73948 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. sigmaaldrich.com [sigmaaldrich.com]

8. fishersci.ca [fishersci.ca]

9. aksci.com [aksci.com]

10. assets.thermofisher.cn [assets.thermofisher.cn]

11. redox.com [redox.com]

12. echemi.com [echemi.com]

13. sds.metasci.ca [sds.metasci.ca]

To cite this document: BenchChem. [Technical Guide: Safety Data Sheet (SDS) Architecture
for Indole-2-Carbohydrazide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025290/docs#technical-guide-safety-data-sheet-
sds-architecture-for-indole-2-carbohydrazide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.academia.edu/35188932/Synthesis_and_Biological_Activity_of_Functionalized_Indole_2_carboxylates_Triazino_and_Pyridazino_indoles
https://www.academia.edu/35188932/Synthesis_and_Biological_Activity_of_Functionalized_Indole_2_carboxylates_Triazino_and_Pyridazino_indoles
https://www.researchgate.net/publication/296058757_Synthesis_of_New_Functionalized_Indoles_Based_on_Ethyl_Indol-2-carboxylate
https://pubmed.ncbi.nlm.nih.gov/31185422/
https://pubmed.ncbi.nlm.nih.gov/31185422/
https://pubmed.ncbi.nlm.nih.gov/31185422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273620/
https://aksci.com/sds/H247_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/CARBAZIDE
https://www.sigmaaldrich.com/HU/hu/sds/aldrich/632414
https://www.fishersci.ca/store/msds?partNumber=AC427510010&productDescription=indole-2-carboxaldehyde-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/7816ED_SDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL02212~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2000:55:13~~1-Methylindole-3-carboxaldehyde~~
https://redox.com/wp-content/sds/1876.pdf
https://www.echemi.com/sds/carbohydrazide-temppid160705008185.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJscTZwYWhkMjJnbXV3aWhydG1jeTF4dTJhOWozIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMjgwXzE0NzctNTAtNV9JbmRvbGUtMi1jYXJib3h5bGljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lBMjgwXzE0NzctNTAtNV9JbmRvbGUtMi1jYXJib3h5bGljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--569210fbb7d08932d4a00b41c4d75918f8556ca4/MetaSci_MSIA280_1477-50-5_Indole-2-carboxylic%20acid.pdf
https://www.benchchem.com/product/b3025290/docs#technical-guide-safety-data-sheet-sds-architecture-for-indole-2-carbohydrazide-derivatives
https://www.benchchem.com/product/b3025290/docs#technical-guide-safety-data-sheet-sds-architecture-for-indole-2-carbohydrazide-derivatives
https://www.benchchem.com/product/b3025290/docs#technical-guide-safety-data-sheet-sds-architecture-for-indole-2-carbohydrazide-derivatives
https://www.benchchem.com/product/b3025290/docs#technical-guide-safety-data-sheet-sds-architecture-for-indole-2-carbohydrazide-derivatives
https://www.benchchem.com/product/b3025290?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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